Cas no 129053-68-5 (2-Chloro-5-methyloxazole)

2-Chloro-5-methyloxazole is a heterocyclic organic compound featuring a chloro substituent at the 2-position and a methyl group at the 5-position of the oxazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive chloro group enables facile nucleophilic substitution, while the methyl group enhances stability and modulates electronic properties. The oxazole core contributes to its utility in constructing complex molecular architectures. Suitable for controlled reactions, 2-Chloro-5-methyloxazole is valued for its balanced reactivity and compatibility with diverse synthetic protocols. It is typically handled under inert conditions to preserve purity.

2-Chloro-5-methyloxazole structure

Product Name:2-Chloro-5-methyloxazole

CAS No:129053-68-5

MF:C₄H₄ClNO

MW:117.533659934998

CID:1031950

PubChem ID:20691934

Update Time:2025-10-29

2-Chloro-5-methyloxazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-methyloxazole
- 2-chloro-5-methyl-1,3-oxazole
- 129053-68-5
- J-508866
- EN300-761641
- A854568
- DTXSID10609402
- AKOS006329398
- AB53091
- DB-355866
- SCHEMBL3328791
- Inchi： 1S/C4H4ClNO/c1-3-2-6-4(5)7-3/h2H,1H3
- InChI Key： CBCCZOGCQCTMGJ-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C)O1

Computed Properties

Exact Mass: 116.9981414g/mol
Monoisotopic Mass: 116.9981414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 68.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 166.8±33.0 ºC (760 Torr),
Flash Point: 54.7±25.4 ºC,
Solubility: Slightly soluble (11.8 g/l) (25 º C),

2-Chloro-5-methyloxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-761641-1.0g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	1.0g	$971.0	2024-05-23
Enamine	EN300-761641-0.05g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	0.05g	$816.0	2024-05-23
Enamine	EN300-761641-0.1g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	0.1g	$855.0	2024-05-23
Enamine	EN300-761641-0.25g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	0.25g	$893.0	2024-05-23
Enamine	EN300-761641-0.5g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	0.5g	$933.0	2024-05-23
Enamine	EN300-761641-2.5g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	2.5g	$1903.0	2024-05-23
Enamine	EN300-761641-5.0g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	5.0g	$2816.0	2024-05-23
Enamine	EN300-761641-10.0g	2-chloro-5-methyl-1,3-oxazole	129053-68-5	95%	10.0g	$4176.0	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1836079-1g	2-Chloro-5-Methyloxazole	129053-68-5	≥95%	1g	￥12720.00	2024-08-09